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Compound of Interest

2-(2-Aminoethyl)-1-
Compound Name:
methylpyrrolidine

Cat. No.: B138650

An In-depth Technical Guide to the Safety and Handling of 2-(2-Aminoethyl)-1-
methylpyrrolidine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 2-(2-
Aminoethyl)-1-methylpyrrolidine (CAS No. 51387-90-7). The information is compiled from
various Safety Data Sheets (SDS) and chemical databases to ensure a thorough overview for
professionals in research and drug development.

Chemical Identification and Physical Properties

2-(2-Aminoethyl)-1-methylpyrrolidine is a versatile chemical intermediate used in the
synthesis of pharmaceuticals and agrochemicals.[1] A summary of its key physical and
chemical properties is presented below.

Table 1: Physical and Chemical Properties of 2-(2-Aminoethyl)-1-methylpyrrolidine
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Property Value Reference(s)
Molecular Formula C7H1sN2 [2]
Molecular Weight 128.22 g/mol [2]

Clear colorless to pale yellow
Appearance liquid; Light orange to yellow to  [1][3]

green clear liquid

152.7°C at 760 mmHg to

Boiling Point 1740C [4]
Density 0.885 g/mL at 25°C [2]
Flash Point 65°C (149°F) - closed cup [3]
Refractive Index n20/D 1.4684 [2]
Storage Temperature 2 - 8°C, protect from light [1]

Hazard Identification and GHS Classification

This compound is classified as hazardous under the Globally Harmonized System (GHS). It is
crucial to understand these hazards to ensure safe handling.

Table 2: GHS Hazard Classification

Hazard Class Hazard Category
Acute Toxicity, Oral Category 4
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye lIrritation Category 1

Specific Target Organ Toxicity (Single Exposure)  Category 3 (Respiratory system)

Signal Word: Danger[4]

Hazard Pictograms:
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Lialt text
Lialt text

Table 3: Hazard and Precautionary Statements
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Type Code Statement Reference(s)
Hazard H302 Harmful if swallowed. [3114]
H315 Causes skin irritation. [3114]
Causes serious eye
H318 [31[4]
damage.
May cause respirator
H335 e Y
irritation.
Avoid breathing
Precautionary P261 dust/fume/gas/mistiva  [4]
pours/spray.
Wash skin thoroughly
P264 _ [4]
after handling.
Do not eat, drink or
P270 smoke when using [4]
this product.
Use only outdoors or
P271 in a well-ventilated [4]
area.
Wear protective
gloves/protective
P280 clothing/eye [4]
protection/face
protection.
IF SWALLOWED: Get
P301+P317 _ [4]
medical help.
IF ON SKIN: Wash
P302+P352 ) [4]
with plenty of water.
IF INHALED: Remove
person to fresh air and
P304+P340 [4]

keep comfortable for

breathing.
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P305+P354+P338

IF IN EYES:
Immediately rinse with
water for several
minutes. Remove
contact lenses, if
present and easy to

do. Continue rinsing.

[4]

P317

Get medical help.

[4]

P319

Get medical help if

you feel unwell.

[4]

P332+P317

If skin irritation occurs:

Get medical help.

[4]

P362+P364

Take off contaminated
clothing and wash it

before reuse.

[4]

P403+P233

Store in a well-
ventilated place. Keep
container tightly

closed.

[4]

P405

Store locked up.

[4]

P501

Dispose of
contents/container to
an appropriate
treatment and

disposal facility...

[4]

Experimental Protocols

As of the last update, specific, detailed experimental protocols for toxicity testing of 2-(2-

Aminoethyl)-1-methylpyrrolidine are not publicly available. Professionals intending to work

with this substance should perform a comprehensive literature review for any new data and

develop internal, validated protocols in accordance with established toxicological and safety

standards, such as those provided by the OECD or similar regulatory bodies.
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Safe Handling and Personal Protective Equipment
(PPE)

A systematic approach to handling this chemical is essential to minimize exposure and ensure
safety.

Safe Handling Workflow
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Preparation & Assessment

Review SDS & Plan Experiment
Conduct Risk Assessment

Engineering & Administrative Controls.

Use in a Fume Hood Follow Standard Operating Procedures

Personal Protectivé Equipment (PPE)

Safety Goggles & Face Shield

Impervious Gloves

Lab Coat/ Impervious Clothing

Handiing & Storage

Safe Handling & Transfer

Store in a Cool, Dry, Well-Ventilated, Locked Area

7= ~~Emergency Procedures

Accidental Release: Evacuate, Ventilate, Contain with Inert Material

Fire: Use Dry Chemical, CO2, or Alcohol-Resistant Foam First Aid: Follow SDS Instructions for Exposure

Waste & Decontamination

Decontaminate Work Area & PPE

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 2-(2-Aminoethyl)-1-methylpyrrolidine.
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Personal Protective Equipment (PPE) Recommendations

Table 4: Recommended Personal Protective Equipment

Body Part Protection Details Reference(s)
Wear tightly fitting
safety goggles with
Safety Goggles / Face ] yg_ 99
Eyes/Face ) side-shields [4]
Shield

conforming to EN 166
(EU) or NIOSH (US).

Wear fire/flame
resistant and
) Protective Gloves / impervious clothing.
Skin ) ] ) [4]
Clothing Chemical resistant
gloves (e.g., Nitrile,

Neoprene).

If exposure limits are

exceeded or irritation

is experienced, use a
Respiratory Respirator full-face respirator [4]

with appropriate

cartridges (e.g., type

ABEK (EN14387)).

Emergency Procedures

Immediate and appropriate action is critical in an emergency.

First Aid Measures

Table 5: First Aid Procedures
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Exposure Action Reference(s)

Move person to fresh air. If
) breathing is difficult, give
Inhalation _ _ [4]
oxygen. Seek immediate

medical attention.

Immediately remove
contaminated clothing. Wash

Skin Contact skin with plenty of water. Seek [4]
medical attention if irritation

OcCcurs.

Immediately rinse with water
for at least 15 minutes, holding
eyelids open. Remove contact

Eye Contact ] [4]
lenses if present and easy to
do. Seek immediate medical

attention.

Rinse mouth with water. Do
Ingestion NOT induce vomiting. Seek [4]

immediate medical attention.

Fire-Fighting and Accidental Release

o Fire: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant foam to extinguish.
[4]Firefighters must wear self-contained breathing apparatus (SCBA). [4]* Accidental
Release: Evacuate the area. [4]JEnsure adequate ventilation and remove all ignition sources.
[4]Absorb the spill with inert material (e.g., sand, earth) and place it in a suitable, closed
container for disposal. [5]Prevent entry into drains and waterways.

Storage and Disposal

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area, away from
incompatible materials. [4]Store locked up. [4]* Disposal: Dispose of waste and
contaminated materials in accordance with federal, state, and local regulations. This material
should be treated as hazardous waste. [4] This guide is intended as a summary of key safety
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information. Always refer to the most current and complete Safety Data Sheet (SDS)
provided by the supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Safety and handling precautions for 2-(2-Aminoethyl)-1-
methylpyrrolidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b138650#safety-and-handling-precautions-for-2-2-
aminoethyl-1-methylpyrrolidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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